5-(1-Piperazinyl)-quinoxaline

• Molecular Formula: C12H14N4
• Molecular Weight: 214.27 g/mol
• IUPAC Name: 5-piperazin-1-ylquinoxaline
• InChI: InChI=1S/C12H14N4/c1-2-10-12(15-5-4-14-10)11(3-1)16-8-6-13-7-9-16/h1-5,13H,6-9H2
• InChI Key: CKJBQNUWRDPXBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=CC3=NC=CN=C32

Description

5-(1-Piperazinyl)-quinoxaline is a useful research compound. Its molecular formula is C12H14N4 and its molecular weight is 214.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a room temperature solution of 1-benzyl-4-(quinoxalin-yl)-piperazine (1.0 g, 3.3 mmol) in anhydrous CH2C2 under nitrogen was added vinyl chloroformate (0.34 mL, 3.9 mmol) drop wise. The reaction mixture was heated at reflux 2 hours. The reaction was cooled, concentrated to dryness and concentrated HCl (25 mL) and 1,4-dioxane (25 mL) were added. The resulting solution was stirred at ambient temperature overnight. The solution was basified with 2.5 N NaOH (300 mL) and extracted into EtOAc (3×200 mL). The organic layers were combined, dried over Na2SO4, concentrated and chromatographed (10% MeOH/CH2Cl2/NH4OH) to give 450 mg (64%) of an orange solid: mp 106-108° C.: MS (+) ESI m/e 215 [M+H]+.